Cas no 2097915-37-0 (1,3-dimethyl-N-[2-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)ethyl]-1H-pyrazole-5-carboxamide)

• Product Name: 1,3-dimethyl-N-[2-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)ethyl]-1H-pyrazole-5-carboxamide
• CAS No: 2097915-37-0
• MF: C₁₆H₂₁N₅O₂
• MW: 315.370242834091
• CID: 5337739
• Update Time: 2025-07-30

1,3-dimethyl-N-[2-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)ethyl]-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-N-(2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)ethyl)-1H-pyrazole-5-carboxamide
• 2,5-dimethyl-N-[2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2-yl)ethyl]pyrazole-3-carboxamide
• 1,3-dimethyl-N-[2-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)ethyl]-1H-pyrazole-5-carboxamide

• Inchi： 1S/C16H21N5O2/c1-11-9-14(20(2)18-11)16(23)17-7-8-21-15(22)10-12-5-3-4-6-13(12)19-21/h9-10H,3-8H2,1-2H3,(H,17,23)
• InChI Key： MOVGCLQLJODTHH-UHFFFAOYSA-N
• SMILES： O=C1C=C2C(CCCC2)=NN1CCNC(C1=CC(C)=NN1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 557
• XLogP3: 0.7
• Topological Polar Surface Area: 79.6

Additional information on 1,3-dimethyl-N-[2-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)ethyl]-1H-pyrazole-5-carboxamide

Introduction to 1,3-dimethyl-N-[2-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)ethyl]-1H-pyrazole-5-carboxamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 2097915-37-0, specifically named as 1,3-dimethyl-N-[2-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)ethyl]-1H-pyrazole-5-carboxamide, represents a fascinating molecule in the realm of chemical biology. This intricate structure combines multiple pharmacophoric elements that have garnered significant attention from researchers exploring novel therapeutic avenues. The pyrazole core and the hexahydrocinnoline moiety are particularly noteworthy, as they are known for their diverse biological activities and potential applications in drug development.

The 1H-pyrazole-5-carboxamide moiety is a well-studied scaffold in medicinal chemistry, often incorporated into molecules due to its ability to modulate enzyme activity and interact with biological targets. Pyrazole derivatives have been extensively explored for their antimicrobial, anti-inflammatory, and anticancer properties. In particular, the amide group in this compound's structure can serve as a hinge-binding motif, facilitating interactions with proteins and enzymes critical for disease pathways.

The hexahydrocinnoline component adds an additional layer of complexity to the molecule. This bicyclic system is commonly found in bioactive natural products and synthetic drugs, known for its ability to penetrate biological membranes and exhibit a range of pharmacological effects. For instance, derivatives of hexahydrocinnoline have shown promise in treating neurological disorders and as kinase inhibitors. The presence of the 3-oxo group within this ring further enhances the molecule's potential by introducing electrophilic centers that can engage with nucleophilic residues in biological targets.

Recent advancements in computational chemistry and structure-based drug design have allowed researchers to predict the binding modes of such complex molecules with greater accuracy. The combination of the dimethyl substituents on the pyrazole ring and the extended side chain containing the hexahydrocinnoline scaffold suggests that this compound may exhibit multiple binding interactions simultaneously. This polypharmacicity could be advantageous in developing treatments for multifaceted diseases or conditions where targeting multiple pathways is desirable.

In vitro studies have begun to unravel the potential biological activities of this compound. Initial assays suggest that it may interfere with key metabolic pathways or signal transduction cascades relevant to diseases such as cancer and neurodegeneration. The precise mechanism of action remains under investigation, but preliminary data indicate that it could modulate enzymes like kinases or transcription factors by binding to their active sites or allosteric regions.

The synthesis of this compound represents a testament to the ingenuity of synthetic organic chemists. The multi-step process involves constructing both the pyrazole core and the hexahydrocinnoline moiety before their subsequent coupling via an amide bond. Each step must be carefully optimized to ensure high yield and purity, as impurities can significantly alter biological activity. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation are likely employed to establish key stereocenters with high enantiomeric purity.

The importance of stereochemistry cannot be overstated in medicinal chemistry. A single stereocenter can dramatically change a molecule's potency, selectivity, and toxicity profile. Given the complexity of this compound's structure, it is likely that researchers are exploring both enantiomers to determine which form is most pharmacologically active. Chiral resolution techniques or asymmetric synthesis methods will be crucial in isolating these enantiomers for further study.

As interest in targeted therapies grows, compounds like this one are becoming increasingly valuable tools for researchers seeking to modulate specific disease pathways. The ability to design molecules with precise structural features allows for tailored interactions with biological targets, minimizing off-target effects and improving therapeutic efficacy. The hexahydrocinnoline moiety alone has been implicated in interactions with receptors and ion channels involved in pain perception and neurotransmission, making this compound a potential candidate for treating neurological disorders.

Furthermore, advances in drug delivery systems have opened new possibilities for administering such complex molecules effectively. Nanoparticle formulations or prodrugs could enhance bioavailability or allow for targeted release at disease sites. Such innovations would complement the molecular design efforts by ensuring that the therapeutic payload reaches its intended target efficiently.

The regulatory landscape also plays a critical role in advancing compounds like this one from bench research to clinical application. Regulatory agencies require extensive preclinical data demonstrating safety and efficacy before approving new drugs for human use. This includes toxicology studies to assess potential side effects at various doses over time. Given the novel structure of this compound, 1,3-dimethyl-N-[2-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)ethyl]-1H-pyrazole-5-carboxamide, thorough characterization is essential to ensure patient safety.

Collaborations between academic institutions and pharmaceutical companies are often necessary to navigate these challenges effectively. Academic researchers can contribute expertise on molecular design while industry partners bring regulatory knowledge and manufacturing capabilities into play. Such partnerships accelerate the translation of laboratory discoveries into viable therapies that can address unmet medical needs.

In conclusion, 1,3-dimethyl-N-[2-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)ethyl]-1H-pyrazole-5-carboxamide (CAS no 2097915-37-0) exemplifies how structural complexity can yield promising candidates for drug development programs across multiple therapeutic areas including oncology, neurology,and inflammation-related diseases among others . While much remains unknown about its full potential, ongoing research promises exciting insights into how such molecules might interact with biological systems ultimately leading towards new treatments benefiting patients worldwide .